Cas no 102433-95-4 (Triethylamine, 2-(p-(alpha-phenylstyryl)phenoxy)-, citrate)

• Product Name: Triethylamine, 2-(p-(alpha-phenylstyryl)phenoxy)-, citrate
• CAS No: 102433-95-4
• MF: C₃₂H₃₇NO₈
• MW: 563.638089895248
• CID: 205843
• PubChem ID: 3025299
• Update Time: 2025-04-19

Triethylamine, 2-(p-(alpha-phenylstyryl)phenoxy)-, citrate Chemical and Physical Properties

Names and Identifiers

• Triethylamine, 2-(p-(alpha-phenylstyryl)phenoxy)-, citrate
• 1-(p-(beta-Diethylaminoethoxy)phenyl)-1,2-diphenylethylene citrate
• 2-[4-(1,2-diphenylethenyl)phenoxy]-N,N-diethylethanamine,2-hydroxypropane-1,2,3-tricarboxylic acid
• 2-(p-(alpha-Phenylstyryl)phenoxy)triethylamine citrate
• 2-[4-[(Z)-1,2-diphenylvinyl]phenoxy]-N,N-diethyl-ethanamine citrate
• E.I.P.W. 103 citrate
• SCHEMBL17164733
• 2-[4-(1,2-diphenylethenyl)phenoxy]-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• DTXSID80907568
• 102433-95-4
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--2-[4-(1,2-diphenylethenyl)phenoxy]-N,N-diethylethan-1-amine (1/1)

• Inchi： 1S/C26H29NO.C6H8O7/c1-3-27(4-2)19-20-28-25-17-15-24(16-18-25)26(23-13-9-6-10-14-23)21-22-11-7-5-8-12-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18,21H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： BVSZYRIHSSLOKJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(=CC1C=CC=CC=1)C1C=CC=CC=1)CCN(CC)CC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 560.22852
• Monoisotopic Mass: 560.228442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 646
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153

Experimental Properties

• Boiling Point: 485.6°Cat760mmHg
• Flash Point: 140.9°C
• PSA: 153.09
• LogP: 4.74760